1-Morpholin-4-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one

• IUPAC Name: 1-morpholin-4-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C13H21N3O2/c1-10-12(11(2)15(3)14-10)4-5-13(17)16-6-8-18-9-7-16/h4-9H2,1-3H3
• InChI Key: HWKOZFHHAXYQRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)N2CCOCC2
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

1-Morpholin-4-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MTPP and is synthesized using a specific method.

Mechanism of Action

MTPP is a potent inhibitor of mitochondrial complex I, which is a key enzyme in the electron transport chain. By inhibiting complex I, MTPP disrupts the flow of electrons and reduces ATP production, leading to mitochondrial dysfunction. This mechanism of action has been shown to induce cell death in cancer cells and neurons.
Biochemical and Physiological Effects:
MTPP has been shown to induce mitochondrial dysfunction, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This can lead to cell death in cancer cells and neurons. Additionally, MTPP has been shown to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

One advantage of using MTPP in lab experiments is its specificity for mitochondrial complex I. This allows researchers to study the effects of mitochondrial dysfunction without affecting other cellular processes. However, one limitation of using MTPP is its potential toxicity to cells. Researchers must carefully titrate the concentration of MTPP to avoid cell death.

Future Directions

For MTPP research include the development of analogs with improved potency and specificity and the use of MTPP as a therapeutic agent in various disease states.

Synthesis Methods

MTPP is synthesized by reacting 1,3,5-trimethylpyrazole-4-carboxylic acid with morpholine and isobutyl chloroformate in the presence of a base. The resulting compound is then purified using column chromatography. This method has been optimized to produce high yields of MTPP with high purity.

Scientific Research Applications

MTPP has shown potential as a research tool in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, MTPP has been used to study the role of mitochondria in neuronal cell death. It has also been used to study the effects of mitochondrial dysfunction in Parkinson's disease. In cancer research, MTPP has been used to study the effects of mitochondrial metabolism on cancer cell growth. In drug discovery, MTPP has been used to screen compounds for their ability to modulate mitochondrial function.